Cas no 2770368-74-4 (methyl 2-(4-bromo-1-methyl-1H-pyrazol-3-yl)-2-oxoacetate)

• Product Name: methyl 2-(4-bromo-1-methyl-1H-pyrazol-3-yl)-2-oxoacetate
• CAS No: 2770368-74-4
• MF: C₇H₇BrN₂O₃
• MW: 247.046080827713
• CID: 6016110
• PubChem ID: 165445506
• Update Time: 2025-06-15

methyl 2-(4-bromo-1-methyl-1H-pyrazol-3-yl)-2-oxoacetate Chemical and Physical Properties

Names and Identifiers

• EN300-37399961
• methyl 2-(4-bromo-1-methyl-1H-pyrazol-3-yl)-2-oxoacetate
• 2770368-74-4

• Inchi： 1S/C7H7BrN2O3/c1-10-3-4(8)5(9-10)6(11)7(12)13-2/h3H,1-2H3
• InChI Key： SCBRTWAIVVSHSB-UHFFFAOYSA-N
• SMILES： BrC1=CN(C)N=C1C(C(=O)OC)=O

Computed Properties

• Exact Mass: 245.96400g/mol
• Monoisotopic Mass: 245.96400g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 61.2Ų

Additional information on methyl 2-(4-bromo-1-methyl-1H-pyrazol-3-yl)-2-oxoacetate

Comprehensive Overview of Methyl 2-(4-bromo-1-methyl-1H-pyrazol-3-yl)-2-oxoacetate (CAS No. 2770368-74-4)

The compound methyl 2-(4-bromo-1-methyl-1H-pyrazol-3-yl)-2-oxoacetate (CAS No. 2770368-74-4) is a specialized heterocyclic derivative with significant applications in pharmaceutical research and organic synthesis. Its unique structure, featuring a pyrazole core substituted with a bromo group and an oxoacetate moiety, makes it a valuable intermediate for designing novel bioactive molecules. Researchers and chemists are increasingly interested in this compound due to its potential role in developing small-molecule inhibitors and agrochemicals.

In recent years, the demand for functionalized pyrazole derivatives has surged, driven by their versatility in drug discovery and material science. The 4-bromo-1-methyl-1H-pyrazole scaffold, in particular, has garnered attention for its ability to modulate biological targets, such as kinases and G-protein-coupled receptors (GPCRs). The ester group in methyl 2-oxoacetate further enhances its reactivity, enabling diverse cross-coupling reactions and nucleophilic substitutions.

From an SEO perspective, users frequently search for terms like "pyrazole synthesis methods", "bromo-substituted heterocycles", and "applications of methyl oxoacetate derivatives". These queries reflect the growing interest in structure-activity relationships (SAR) and green chemistry approaches for synthesizing such compounds. Notably, the compound’s CAS No. 2770368-74-4 is often used as a precise identifier in patent literature and academic databases.

The synthesis of methyl 2-(4-bromo-1-methyl-1H-pyrazol-3-yl)-2-oxoacetate typically involves multistep organic reactions, including bromination, esterification, and oxidation. Optimizing these processes for high yield and low environmental impact aligns with the principles of sustainable chemistry. Recent advancements in catalytic methods and microwave-assisted synthesis have further streamlined its production.

In the context of user-generated trends, discussions around AI-driven drug design and computational chemistry often highlight the importance of pyrazole-based scaffolds. Tools like molecular docking and QSAR modeling leverage such compounds to predict binding affinities and bioavailability. This intersection of wet-lab synthesis and in silico analysis underscores the compound’s relevance in modern R&D pipelines.

Another hot topic is the integration of automated synthesis platforms and high-throughput screening (HTS) for accelerating lead compound identification. Here, methyl 2-(4-bromo-1-methyl-1H-pyrazol-3-yl)-2-oxoacetate serves as a building block for generating diverse chemical libraries. Its compatibility with click chemistry and metal-catalyzed reactions expands its utility in combinatorial chemistry.

From a commercial standpoint, suppliers and custom synthesis providers emphasize the compound’s purity and stability under standard storage conditions. Analytical techniques like HPLC, NMR, and mass spectrometry are critical for quality control. Researchers also prioritize scalable protocols to meet the demands of preclinical studies and industrial applications.

In conclusion, methyl 2-(4-bromo-1-methyl-1H-pyrazol-3-yl)-2-oxoacetate (CAS No. 2770368-74-4) exemplifies the synergy between structural complexity and functional adaptability. Its role in advancing medicinal chemistry and catalysis continues to inspire innovation, making it a focal point for both academic and industrial research. Future explorations may uncover new bioactive properties or material science applications, further solidifying its importance in the chemical sciences.